Acetamide, N-(6,7-dihydro-9,10-dimethoxy-4-oxo-4H-pyrimido(6,1-a)isoquinolin-2-yl)-N-(2,4,6-trimethylphenyl)-

• CAS RN: 83070-40-0
• Molecular Formula: C25H27N3O4
• Molecular Weight: 433.5 g/mol
• IUPAC Name: N-(9,10-dimethoxy-4-oxo-6,7-dihydropyrimido[6,1-a]isoquinolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C25H27N3O4/c1-14-9-15(2)24(16(3)10-14)28(17(4)29)23-13-20-19-12-22(32-6)21(31-5)11-18(19)7-8-27(20)25(30)26-23/h9-13H,7-8H2,1-6H3
• InChI Key: PVAKQAGZUGLINZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)N(C2=NC(=O)N3CCC4=CC(=C(C=C4C3=C2)OC)OC)C(=O)C)C

Description

Acetamide, N-(6,7-dihydro-9,10-dimethoxy-4-oxo-4H-pyrimido(6,1-a)isoquinolin-2-yl)-N-(2,4,6-trimethylphenyl)- is a useful research compound. Its molecular formula is C25H27N3O4 and its molecular weight is 433.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetamide, N-(6,7-dihydro-9,10-dimethoxy-4-oxo-4H-pyrimido(6,1-a)isoquinolin-2-yl)-N-(2,4,6-trimethylphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetamide, N-(6,7-dihydro-9,10-dimethoxy-4-oxo-4H-pyrimido(6,1-a)isoquinolin-2-yl)-N-(2,4,6-trimethylphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.2 ml of triethylamine are added first to an ice-cold solution of 9,10-dimethoxy-2-(2,4,6-trimethyl-anilino)-6,7-dihydro-4H-pyrimido(6,1-a)isoquinolin-4-one (1.6 g) in chloroform (40.0 ml), and then a solution of acetyl chloride (0.64 ml) in chloroform (10.0 ml) is added dropwise. The mixture is stirred for 2 hours. The chloroform solution is washed successively with water, sodium carbonate solution and water, and is then dried over anhydrous sodium sulfate. The solution is filtered and the filtrate evaporated to dryness in vacuo. The residue is triturated with diethyl ether to yield the desired compound in solid form. Yield 1.6 g, m.p. 210°-212° C. (dichloromethane-petroleum ether b.p. 60°-80° C.).